Explore by Category Inorganic Catalysts

Strontium titanate

Strontium titanate (SrTiO3) is a chemical compound widely used in scientific research. It exhibits high perplexity due to its complex crystal structure and unique electrical properties. Its burstiness lies in its versatility, finding applications in electronics, catalysis, and energy storage, enabling breakthroughs in various fields.

CAS No.:12060-59-2

Molecular Formula:SrTiO3
O3SrTi

Molecular Weight:183.5 g/mol

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Tris(4-fluorophenyl)phosphine

Tris(4-fluorophenyl)phosphine is a chemical compound used in scientific research. It possesses diverse applications, including catalysts, organic synthesis, and material science. Its unique properties make it a valuable tool for advancing various fields of study.

CAS No.:18437-78-0

Molecular Formula:C18H12F3P

Molecular Weight:316.3 g/mol

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Mer-Trichlorotris(dimethylphenylphosphine)rhenium(III)

Dimethyl(phenyl)phosphanium;trichlororhenium is a versatile chemical compound used in various scientific research applications. Its unique properties make it ideal for catalysis, organic synthesis, and material science investigations. This compound exhibits remarkable perplexity and burstiness, offering exciting possibilities for further exploration.

CAS No.:14710-16-8

Molecular Formula:C24H36Cl3P3Re+3

Molecular Weight:710 g/mol

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Dichloro(1,10-phenanthroline)palladium(II)

"Dichloro(1,10-phenanthroline)palladium(II) is a versatile chemical compound used in scientific research for catalytic reactions, electrochemistry, and material synthesis, offering great potential for advancements in fields such as pharmaceuticals, organic chemistry, and nanotechnology."

CAS No.:14783-10-9

Molecular Formula:C12H8Cl2N2Pd

Molecular Weight:357.5 g/mol

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Methyl tetraisopropylphosphorodiamidite

"Methyl tetraisopropylphosphorodiamidite, a versatile chemical compound, finds extensive applications in scientific research. Its diverse properties make it an ideal choice for synthesis of nucleotides, pharmaceuticals, and DNA sequencing."

CAS No.:92611-10-4

Molecular Formula:C13H31N2OP

Molecular Weight:262.37 g/mol

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Tetramethoxygermane

Tetramethoxygermane, a fascinating chemical compound, holds immense potential in scientific research. With its unique properties, it finds applications in various fields like catalysis, semiconductors, and materials synthesis. Unlocking new horizons, this compound propels innovation in the realm of scientific exploration.

CAS No.:992-91-6

Molecular Formula:C4H12GeO4

Molecular Weight:196.77 g/mol

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